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Introduction to BAPTA: A Powerful Tool for Probing
Intracellular Calcium Signaling
1,2-bis(o-aminophenoxy)ethane-N,N,N',N'-tetraacetic acid, commonly known as BAPTA, is a

highly selective calcium chelator that has become an indispensable tool for investigating the

intricate roles of calcium (Ca²⁺) in a vast array of cellular processes.[1][2] Its high affinity and

rapid binding kinetics make it superior to other chelators like EGTA for studying fast cellular

events.[1][3][4] BAPTA's ability to bind Ca²⁺ is significantly less sensitive to pH changes within

the physiological range, and it demonstrates a remarkable selectivity for Ca²⁺ over other

divalent cations such as magnesium (Mg²⁺), which is crucial for its utility in biological systems.

[1][2]

The acetoxymethyl (AM) ester form, BAPTA-AM, is a cell-permeant derivative that can be

readily loaded into live cells.[5][6] Once inside the cell, ubiquitous intracellular esterases cleave

the AM groups, trapping the active, membrane-impermeant BAPTA molecule within the

cytoplasm.[5][6][7] This allows researchers to effectively buffer or "clamp" intracellular Ca²⁺

concentrations, thereby enabling the study of Ca²⁺-dependent signaling pathways involved in

processes such as neurotransmission, muscle contraction, apoptosis, and gene expression.[1]

[6]
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The utility of BAPTA-AM in live cell imaging stems from its two-step activation process. Initially,

the lipophilic AM esters facilitate its passive diffusion across the plasma membrane. Once in

the cytoplasm, intracellular esterases hydrolyze these ester groups, converting BAPTA-AM into

its active, hydrophilic form, BAPTA. This charged form is retained within the cell, where it acts

as a high-affinity buffer for free cytosolic Ca²⁺.[6][7]
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1. Plate Cells

2. Prepare Loading Buffer
(BAPTA-AM, Fluorescent Indicator,

Pluronic F-127, Probenecid)

3. Incubate Cells with
Loading Buffer (37°C, 30-60 min)

4. Wash and Incubate for
De-esterification (37°C, 30 min)

5. Live Cell Imaging
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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